![molecular formula C25H23N7O3 B2828057 N-(3-methyl-1-(4-oxo-1-(p-tolyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)-2-(o-tolyloxy)acetamide CAS No. 1171767-44-4](/img/structure/B2828057.png)
N-(3-methyl-1-(4-oxo-1-(p-tolyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)-2-(o-tolyloxy)acetamide
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Description
N-(3-methyl-1-(4-oxo-1-(p-tolyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)-2-(o-tolyloxy)acetamide is a useful research compound. Its molecular formula is C25H23N7O3 and its molecular weight is 469.505. The purity is usually 95%.
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Scientific Research Applications
Antitumor Activity
A significant application of related pyrazolo[3,4-d]pyrimidine derivatives is in the exploration of antitumor activities. Research has demonstrated that various analogues of this compound class exhibit inhibitory effects on cancer cell growth, highlighting their potential as anticancer agents. For instance, derivatives synthesized for testing against the human breast adenocarcinoma cell line MCF7 showed mild to moderate activity, suggesting a promising direction for future anticancer drug development (El-Morsy et al., 2017).
Antimicrobial and Antifungal Properties
Another area of application for this compound class is in antimicrobial and antifungal research. Synthesized derivatives have been evaluated for their antimicrobial efficacy, with some showing promising results against a range of bacterial and fungal strains. This suggests potential applications in developing new antimicrobial agents to combat resistant strains of bacteria and fungi (Hossan et al., 2012).
Neuroinflammation and Imaging
Pyrazolo[3,4-d]pyrimidine derivatives have also been explored for their potential in neuroinflammatory imaging, particularly through the synthesis of compounds that can serve as ligands for the translocator protein (18 kDa). This application is crucial in the early detection and monitoring of neuroinflammatory conditions, offering insights into the progression of diseases like Alzheimer's and multiple sclerosis (Damont et al., 2015).
Analgesic Activity
Research on pyrazolo[1,5-a]pyrimidinones, closely related to the compound of interest, has shown pronounced analgesic activities. This suggests potential applications in pain management, offering an avenue for the development of new analgesic drugs that could offer alternatives to current pain management options (Burgart et al., 2020).
Properties
IUPAC Name |
N-[5-methyl-2-[1-(4-methylphenyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]pyrazol-3-yl]-2-(2-methylphenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H23N7O3/c1-15-8-10-18(11-9-15)31-23-19(13-26-31)24(34)29-25(28-23)32-21(12-17(3)30-32)27-22(33)14-35-20-7-5-4-6-16(20)2/h4-13H,14H2,1-3H3,(H,27,33)(H,28,29,34) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QOTRWMBMOYJHNJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C3=C(C=N2)C(=O)NC(=N3)N4C(=CC(=N4)C)NC(=O)COC5=CC=CC=C5C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H23N7O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
469.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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